Cas no 61667-85-4 (Ethanone, 1-(5-benzoyl-2-ethoxy-3-furanyl)-)

• Product name: Ethanone, 1-(5-benzoyl-2-ethoxy-3-furanyl)-
• CAS No: 61667-85-4
• MF: C₁₅H₁₄O₄
• MW: 258.269264698029
• CID: 470779
• PubChem ID: 12334463

Ethanone, 1-(5-benzoyl-2-ethoxy-3-furanyl)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(5-benzoyl-2-ethoxy-3-furanyl)-
• 1-(5-benzoyl-2-ethoxyfuran-3-yl)ethanone
• DTXSID30491048
• 1-(5-Benzoyl-2-ethoxyfuran-3-yl)ethan-1-one
• 61667-85-4

• Inchi： InChI=1S/C15H14O4/c1-3-18-15-12(10(2)16)9-13(19-15)14(17)11-7-5-4-6-8-11/h4-9H,3H2,1-2H3
• InChI Key： JAXGXLSGNFBMRY-UHFFFAOYSA-N
• SMILES： CCOC1=C(C=C(O1)C(=O)C2=CC=CC=C2)C(=O)C

Computed Properties

• Exact Mass: 258.08922
• Monoisotopic Mass: 258.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.5Ų
• XLogP3: 3

Experimental Properties

• PSA: 56.51